4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride

• IUPAC Name: 4-[4-(2,6-dimethylphenoxy)but-2-ynyl]morpholine;hydrochloride
• InChI: InChI=1S/C16H21NO2.ClH/c1-14-6-5-7-15(2)16(14)19-11-4-3-8-17-9-12-18-13-10-17;/h5-7H,8-13H2,1-2H3;1H
• InChI Key: OECKFZHSYNMYKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC#CCN2CCOCC2.Cl
• Molecular Formula: C16H22ClNO2
• Molecular Weight: 295.80 g/mol

Description

4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride, also known as DIBOM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. DIBOM is a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward, motivation, and addiction.

Scientific Research Applications

4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride has been extensively studied for its potential applications in medical research. It has been shown to have a high affinity for the dopamine D3 receptor, making it a useful tool for studying the role of this receptor in various physiological and pathological conditions. 4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride has been used in preclinical studies to investigate its effects on drug addiction, schizophrenia, and Parkinson's disease.

Mechanism of Action

4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride acts as a selective antagonist of the dopamine D3 receptor, which is primarily expressed in the mesolimbic system of the brain. This system is involved in the regulation of reward, motivation, and addiction. By blocking the dopamine D3 receptor, 4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride can modulate the activity of this system and potentially reduce the reinforcing effects of drugs of abuse.
Biochemical and Physiological Effects:
Studies have shown that 4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride can modulate the activity of the mesolimbic system and reduce the reinforcing effects of drugs of abuse. It has also been shown to have potential therapeutic effects in schizophrenia and Parkinson's disease. However, further research is needed to fully understand the biochemical and physiological effects of 4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride is its high selectivity for the dopamine D3 receptor, which allows for more precise manipulation of this receptor in preclinical studies. However, 4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride has a relatively short half-life and requires frequent dosing, which can be a limitation in some experimental settings.

Future Directions

There are several potential future directions for research on 4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride. One area of interest is the development of more potent and selective D3 receptor antagonists for use in medical research. Another potential direction is the investigation of 4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride's effects on other neurotransmitter systems, such as the serotonin and glutamate systems. Finally, there is a need for further research on the potential therapeutic applications of 4-[4-(2,6-dimethylphenoxy)but-2-yn-1-yl]morpholine hydrochloride in various neurological and psychiatric disorders.